3-[(5-amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)oxy]-1,2-propanediol

• Molecular Formula: C7H10N6O3
• Molecular Weight: 226.19 g/mol
• IUPAC Name: 3-[(5-amino-2H-triazolo[4,5-d]pyrimidin-7-yl)oxy]propane-1,2-diol
• InChI: InChI=1S/C7H10N6O3/c8-7-9-5-4(11-13-12-5)6(10-7)16-2-3(15)1-14/h3,14-15H,1-2H2,(H3,8,9,10,11,12,13)
• InChI Key: CYOXVQQCSMVVJH-UHFFFAOYSA-N
• SMILES: C(C(COC1=NC(=NC2=NNN=C21)N)O)O

Description

3-[(5-amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)oxy]-1,2-propanediol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 3-[(5-amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)oxy]-1,2-propanediol is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are essential for the survival and replication of viruses, bacteria, and fungi. It may also interfere with the synthesis of nucleic acids, which are necessary for the growth and proliferation of these microorganisms.
Biochemical and Physiological Effects:
Studies have shown that 3-[(5-amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)oxy]-1,2-propanediol can induce apoptosis (programmed cell death) in cancer cells, suggesting its potential use as an anticancer agent. It has also been shown to possess anti-inflammatory properties, making it a promising candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(5-amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)oxy]-1,2-propanediol in lab experiments is its high purity and stability. It is also relatively easy to synthesize, making it readily available for research purposes. However, its potential toxicity and side effects need to be carefully evaluated before using it in vivo.

Future Directions

There are several future directions for the research on 3-[(5-amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)oxy]-1,2-propanediol. One potential direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the investigation of its potential use as a diagnostic tool for the early detection of cancer and other diseases. Further studies are also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-[(5-amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)oxy]-1,2-propanediol involves the reaction of 5-amino-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-ol with 3-chloro-1,2-propanediol in the presence of a base. The reaction takes place under mild conditions and yields a high purity product.

Scientific Research Applications

3-[(5-amino-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)oxy]-1,2-propanediol has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess antiviral, antibacterial, and antifungal properties, making it a promising candidate for the development of new drugs. It has also been investigated for its potential use as a diagnostic tool for various diseases.